Cas no 100295-81-6 (Prosta-5,7,10,14-tetraen-1-oicacid, 10-chloro-12-hydroxy-9-oxo-, methyl ester, (5Z,7E,14Z)- (9CI))
100295-81-6 structure
Product Name:Prosta-5,7,10,14-tetraen-1-oicacid, 10-chloro-12-hydroxy-9-oxo-, methyl ester, (5Z,7E,14Z)- (9CI)
CAS No:100295-81-6
MF:C21H29ClO4
MW:380.905565977097
CID:191797
PubChem ID:5283222
Update Time:2025-04-19
Prosta-5,7,10,14-tetraen-1-oicacid, 10-chloro-12-hydroxy-9-oxo-, methyl ester, (5Z,7E,14Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Prosta-5,7,10,14-tetraen-1-oicacid, 10-chloro-12-hydroxy-9-oxo-, methyl ester, (5Z,7E,14Z)- (9CI)
- chlorovulone I
- methyl (Z,7E)-7-[(2R)-4-chloro-2-hydroxy-2-[(Z)-oct-2-enyl]-5-oxocyclopent-3-en-1-ylidene]hept-5-enoate
- methyl (5Z,7E,14Z)-10-chloro-12-hydroxy-9-oxoprosta-5,7,10,14-tetraen-1-oate
- Prosta-5,7,10,14-tetraen-1-oic acid, 10-chloro-12-hydroxy-9-oxo-, methyl ester, (5Z,7E,14Z)-
- LMFA03120008
- methyl 9-oxo-10-chloro-12R-hydroxy-5Z,7E,10Z,13Z-prostatetraenoate-cyclo[8,12]
- CHEBI:185742
- 100295-81-6
-
- Inchi: 1S/C21H29ClO4/c1-3-4-5-6-9-12-15-21(25)16-18(22)20(24)17(21)13-10-7-8-11-14-19(23)26-2/h7,9-10,12-13,16,25H,3-6,8,11,14-15H2,1-2H3/b10-7-,12-9-,17-13-/t21-/m1/s1
- InChI Key: CTIZPKYMYVPNGA-DJKWDOPVSA-N
- SMILES: ClC1C(/C(=C/C=C\CCCC(=O)OC)/[C@](C=1)(C/C=C\CCCCC)O)=O
Computed Properties
- Exact Mass: 380.17557
- Monoisotopic Mass: 380.1754371g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 12
- Complexity: 601
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
Prosta-5,7,10,14-tetraen-1-oicacid, 10-chloro-12-hydroxy-9-oxo-, methyl ester, (5Z,7E,14Z)- (9CI) Related Literature
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1. Bromovulone I and iodovulone I, unprecedented brominated and iodinated marine prostanoids with antitumour activity isolated from the Japanese stolonifer Clavularia viridis Quoy and GaimardKazuo Iguchi,Soichiro Kaneta,Kenichiro Mori,Yasuji Yamada,Atsushi Honda,Yo Mori J. Chem. Soc. Chem. Commun. 1986 981
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D. J. Faulkner Nat. Prod. Rep. 1987 4 539
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3. Index pages
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4. Chapter 13. Arachidonic acid metabolitesP. Barraclough Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1986 83 331
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